Cas no 577967-66-9 (Quinoline, 2-chloro-7-fluoro-6-methyl-)
577967-66-9 structure
Product Name:Quinoline, 2-chloro-7-fluoro-6-methyl-
CAS No:577967-66-9
MF:C10H7ClFN
MW:195.620684862137
CID:4046436
Update Time:2025-03-25
Quinoline, 2-chloro-7-fluoro-6-methyl- Chemical and Physical Properties
Names and Identifiers
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- Quinoline, 2-chloro-7-fluoro-6-methyl-
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- Inchi: 1S/C10H7ClFN/c1-6-4-7-2-3-10(11)13-9(7)5-8(6)12/h2-5H,1H3
- InChI Key: PFSIROXONYSWRU-UHFFFAOYSA-N
- SMILES: N1C2C(=CC(C)=C(F)C=2)C=CC=1Cl
Experimental Properties
- Density: 1.311±0.06 g/cm3(Predicted)
- Boiling Point: 289.1±35.0 °C(Predicted)
- pka: -0?+-.0.50(Predicted)
Quinoline, 2-chloro-7-fluoro-6-methyl- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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